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Compound of Interest

Compound Name: Hexadecylbenzene

Cat. No.: B072025

This guide provides a comprehensive technical overview of Hexadecylbenzene, a long-chain
alkylbenzene of significant interest to researchers, scientists, and professionals in drug
development and materials science. This document delves into its fundamental chemical
identifiers, physicochemical properties, synthesis methodologies, and key applications, offering
a consolidated resource for laboratory and industrial use.

Core Chemical Identity of Hexadecylbenzene

Hexadecylbenzene, also known as 1-phenylhexadecane, is an aromatic hydrocarbon
characterized by a benzene ring substituted with a sixteen-carbon alkyl chain. This amphiphilic
structure, with a hydrophilic aromatic head and a long, hydrophobic aliphatic tall, is
foundational to its utility in various scientific and industrial domains.

A precise understanding of a chemical's identity is paramount for reproducibility and safety in
research. The following table summarizes the key identifiers for Hexadecylbenzene.[1][2]
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Identifier Value Source
CAS Number 1459-09-2
IUPAC Name hexadecylbenzene
Molecular Formula Ca22H3s
Molecular Weight 302.55 g/mol
Ccccceecececececececececececei=
SMILES
cc=Ccc=C1
DEQLTFPCIRGSHW-
InChl Key
UHFFFAOYSA-N
EINECS Number 215-949-8
PubChem CID 15085

Synonyms: 1-Phenylhexadecane, Cetylbenzene, n-Hexadecylbenzene.[2]

Chemical Structure Visualization

The structural formula of Hexadecylbenzene is depicted below, illustrating the connection of

the hexadecyl group to the phenyl ring.

Caption: 2D structure of Hexadecylbenzene.

Physicochemical Properties

The physical and chemical properties of Hexadecylbenzene are crucial for its handling,

application, and in silico modeling.
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Property Value Source

White to light yellow low
Appearance

melting solid
Melting Point 27 °C
Boiling Point 385 °C ,
Density 0.8558 g/cm? at 20 °C
Vapor Pressure 3.56e-06 mmHg
Flash Point 25°C
Refractive Index n20/D 1.481
Water Solubility 4.11E-05 mg/L
logP (Octanol-Water Partition 9.910

Coefficient)

Synthesis of Hexadecylbenzene

A common and efficient method for the synthesis of Hexadecylbenzene is the Friedel-Crafts
alkylation of benzene with a suitable C16 alkylating agent, such as 1-chlorohexadecane or 1-
hexadecene, in the presence of a Lewis acid catalyst like aluminum chloride (AICI3) or a solid
acid catalyst.

Conceptual Synthesis Workflow

The following diagram illustrates the general workflow for the Friedel-Crafts alkylation synthesis
of Hexadecylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chem-casts.com [chem-casts.com]
e 2. echemi.com [echemi.com]
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at: [https://lwww.benchchem.com/product/b072025#cas-number-and-chemical-identifiers-for-
hexadecylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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